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Introduction

Gadolinium-153 (Gd-153) is a radionuclide with a half-life of 240.4 days that decays by
electron capture, emitting a series of gamma and X-rays.[1][2] Its primary gamma emissions
are at 97.4 keV and 103.2 keV.[1][2] While it has applications in medicine, particularly in bone
densitometry and as a calibration source, its presence in the environment, potentially from
anthropogenic sources, necessitates sensitive and accurate measurement techniques. This
document provides detailed application notes and protocols for three common methods used to
measure Gd-153 activity in environmental samples: Gamma Spectrometry, Liquid Scintillation
Counting, and Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Data Presentation: Comparison of Measurement
Techniques
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The selection of an appropriate analytical method depends on various factors, including the
sample matrix, the required detection limit, and the available instrumentation. The following
table summarizes the key quantitative performance characteristics of the three techniques
discussed.
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Inductively
Gamma Liquid Scintillation = Coupled Plasma
Parameter .
Spectrometry Counting Mass Spectrometry
(ICP-MS)
Detection of light
Detection of produced by the Measurement of the
o characteristic gamma interaction of beta mass-to-charge ratio
Principle

rays emitted by Gd-
153.

particles and Auger
electrons with a

scintillator.

of gadolinium

isotopes.

Typical Sample Matrix

Soil, sediment, water
(after
preconcentration),

biological tissues.

Water, biological
fluids, extracts from

solid samples.

Water, digested soil
and sediment,

biological tissues.

Typical Detection Limit

~1 Bg/kg for 238U
and ~3 Bg/kg for
232Th in soil
(indicative for gamma

emitters).[3]

14-20 mBq for 14C in
water (indicative for
beta emitters).[4][5]

< 3.0 ng/L for total Gd

in water.[6]

Measurement Time

Several hours to over
a day for low-activity

samples.[3]

Minutes per sample.

[7]

A few minutes per

sample.

Sample Preparation

Drying, grinding,
homogenization, and
sealing in a calibrated

geometry.[8]

Mixing the sample
with a scintillation
cocktail.[9]

Acid digestion,
dilution, and
sometimes pre-

concentration.[6]

Key Advantages

Non-destructive,
isotopic identification,
minimal chemical

preparation.[10]

High counting
efficiency for beta
emitters, suitable for

agueous samples.[9]

Extremely high
sensitivity, isotopic
analysis, mature and
robust technique.[11]
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Presence of other o
o ) ) Isobaric interferences
gamma-emitting Quenching (chemical
) ) i (e.g., from other
] radionuclides with and color), ]
Potential Interferences o ) ) o elements), polyatomic
similar energies, high chemiluminescence, ) ]
interferences, matrix

background radiation. phosphorescence.[13]
effects.[14][15]

[12]

Experimental Protocols
Gamma Spectrometry

Principle: Gamma spectrometry identifies and quantifies radionuclides by measuring the energy
and intensity of the gamma rays they emit. Each gamma-emitting radionuclide has a unique
spectral "fingerprint."[10] For Gd-153, the primary photopeaks of interest are at 97.4 keV and
103.2 keV.[1]

Protocol for Soil and Sediment Samples:

o Sample Collection and Preparation:

o

Collect a representative soil or sediment sample.

o Dry the sample at a low temperature (<60°C) to a constant weight to prevent the loss of

volatile elements.[16]

o Homogenize the dried sample by grinding and sieving through a mesh (e.g., 180 microns)
to ensure a uniform matrix.[8][16]

o Accurately weigh the prepared sample and place it into a calibrated counting container
(e.q., a Marinelli beaker).

o Seal the container and allow it to sit for at least three weeks to ensure secular equilibrium
between parent and daughter radionuclides if other natural series are of interest.

e |nstrumentation and Calibration:
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o Use a high-purity germanium (HPGe) detector with appropriate shielding (e.g., lead) to
reduce background radiation.[12]

o Perform an energy calibration using a standard source with multiple gamma-ray energies
covering the range of interest.

o Perform an efficiency calibration using a certified multi-nuclide standard in a geometry
identical to that of the samples.

e Measurement:
o Place the prepared sample container on the detector.

o Acquire a gamma-ray spectrum for a sufficient counting time to achieve the desired
statistical uncertainty. This can range from several hours to over 24 hours for low-activity
samples.[3]

o Acquire a background spectrum with an empty, identical container for the same counting
time.

o Data Analysis:

[e]

Subtract the background spectrum from the sample spectrum.

o

Identify the characteristic gamma-ray peaks of Gd-153 (97.4 keV and 103.2 keV).

[¢]

Calculate the net peak area for each identified peak.

o

Calculate the activity of Gd-153 in the sample using the following formula:

Liquid Scintillation Counting (LSC)

Principle: LSC is a highly efficient method for detecting beta-emitting and electron-capturing
radionuclides.[9] The sample is mixed with a liquid scintillation cocktail, which emits flashes of
light (scintillations) when it interacts with the radiation. These light flashes are detected by
photomultiplier tubes.[17]

Protocol for Water Samples:
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Sample Collection and Preparation:

o Collect a water sample in a clean container.

o If the sample contains suspended solids, it may need to be filtered.

o For low-level samples, a pre-concentration step may be necessary.

Instrumentation and Calibration:

o Use a liquid scintillation counter with alpha/beta discrimination capabilities if necessary.

o Prepare a set of calibration standards with known amounts of a suitable beta-emitting
radionuclide (e.g., a certified Gd-153 standard or a proxy with similar spectral
characteristics).

o Prepare a series of quenched standards to create a quench curve, which corrects for
reductions in light output caused by chemical or colored substances in the sample.[13]

Measurement:

o In a liquid scintillation vial, mix a known volume of the water sample with a suitable water-
miscible scintillation cocktail.[18]

[¢]

Prepare a background sample using deionized water and the same cocktail.

[¢]

Place the sample and background vials in the liquid scintillation counter.

[e]

Allow the samples to dark-adapt within the counter to reduce phosphorescence.

o

Count each sample for a predetermined time.
Data Analysis:

o The instrument software will typically use the quench curve to automatically correct the
sample counts per minute (CPM) to disintegrations per minute (DPM).

o The activity of Gd-153 in the sample is calculated as follows:

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://ehs.psu.edu/sites/ehs/files/lsc_theory_of_operation_part_1.pdf
http://resource.npl.co.uk/docs/science_technology/ionising%20radiation/clubs_groups/lsuf/2003/sample_preparation_and_lsc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Inductively Coupled Plasma Mass Spectrometry (ICP-
MS)

Principle: ICP-MS is a highly sensitive elemental analysis technique that can measure the
isotopic composition of a sample. The sample is introduced into a high-temperature plasma,
which ionizes the atoms. The ions are then separated by their mass-to-charge ratio in a mass
spectrometer.[11]

Protocol for Water Samples:
o Sample Collection and Preparation:
o Collect a water sample in an acid-washed container.
o Preserve the sample by acidifying it with high-purity nitric acid to a pH < 2.

o If the gadolinium is present as a stable complex (e.g., from MRI contrast agents), a
digestion step using strong acids and potentially UV radiation may be required to break
down the complex.[6]

o For samples with low concentrations, a pre-concentration step using solid-phase
extraction may be necessary.[19]

e |nstrumentation and Calibration:

o Use an ICP-MS instrument equipped with a collision/reaction cell to minimize polyatomic
interferences.[20]

o Prepare a series of calibration standards of known gadolinium concentrations from a
certified stock solution.

o Use an internal standard (e.g., rhodium) to correct for matrix effects and instrument drift.
[21]

e Measurement:

o Introduce the prepared sample into the ICP-MS.
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o Monitor the ion intensity for the mass of interest (e.g., m/z 153 for Gd-153). Note that ICP-
MS measures the mass, not the radioactivity. To determine the activity, the specific activity
of Gd-153 is required.

e Data Analysis:
o Generate a calibration curve from the standard measurements.
o Determine the concentration of gadolinium in the sample from the calibration curve.

o To convert the concentration to activity, the specific activity of Gd-153 (Bqg/g) is needed.
The activity is then calculated as:

Quality Assurance and Quality Control (QA/QC)

A robust QA/QC program is essential for producing reliable and defensible data.[22] Key
QA/QC measures include:

o Method Blanks: Analyze a sample of the matrix without the analyte to check for
contamination.[23]

o Laboratory Control Samples (LCS): Analyze a sample with a known concentration of the
analyte to assess the accuracy of the method.[23]

o Matrix Spikes/Matrix Spike Duplicates (MS/MSD): Add a known amount of the analyte to a
sample to evaluate the effect of the sample matrix on the measurement.[23]

* Replicate Samples: Analyze duplicate samples to assess the precision of the method.[23]

» Calibration Verification: Regularly check the instrument calibration with a known standard.
[23]

 Participation in Inter-laboratory Comparison Exercises: Compare results with other
laboratories to assess overall performance.[4]

Visualizations
Experimental Workflow Diagrams

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://qascf.com/index.php/qas/article/view/292/280
https://www.epa.gov/esam/quality-control-guidelines-sam-radiochemical-methods
https://www.epa.gov/esam/quality-control-guidelines-sam-radiochemical-methods
https://www.epa.gov/esam/quality-control-guidelines-sam-radiochemical-methods
https://www.epa.gov/esam/quality-control-guidelines-sam-radiochemical-methods
https://www.epa.gov/esam/quality-control-guidelines-sam-radiochemical-methods
https://www.mdpi.com/2076-3298/10/6/98
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Sample Preparation

- -

Place Sample on
HPGe Detector

Measurement

Data Analysis

L
Acquire Background

[
| Subiraction Peak Identification Activity Calculation |- [--Fin2lResult.

Click to download full resolution via product page
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Caption: ICP-MS Workflow for Water Samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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